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Compound of Interest

Compound Name: Chlorobenzene-d5

Cat. No.: B046527 Get Quote

An In-depth Technical Guide to Chlorobenzene-
d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental applications, and safety protocols for Chlorobenzene-d5
(Pentadeuterochlorobenzene). This deuterated aromatic compound is a valuable tool in various

scientific disciplines, particularly in analytical and synthetic chemistry.

Core Properties of Chlorobenzene-d5
Chlorobenzene-d5 is a deuterated form of chlorobenzene where five hydrogen atoms on the

benzene ring have been replaced with deuterium atoms.[1] This isotopic substitution makes it a

useful standard in mass spectrometry and a solvent in NMR spectroscopy.[2][3]

Physical and Chemical Data
The fundamental physical and chemical properties of Chlorobenzene-d5 are summarized in

the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C₆D₅Cl [4]

Molecular Weight 117.59 g/mol [1][4]

Appearance Colorless liquid [5][6]

Density 1.157 g/mL at 25 °C [1][3][5]

Boiling Point 130-130.5 °C [1][3][5]

Melting Point -45.1 °C [7]

Flash Point 24.0 °C (75.2 °F) - closed cup [1][3]

Refractive Index n20/D 1.522 [1][3][5]

Water Solubility
0.49 g/L at 20 °C (Not

miscible)
[7][8]

Isotopic Purity ≥99 atom % D [1][3]

Table 2: Identification and Safety Information
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Identifier/Parameter Value Reference

CAS Number 3114-55-4 [1][4]

EC Number 221-482-0 [1]

UN Number 1134 [3][9]

Hazard Class 3 (Flammable liquids) [1][9]

GHS Pictograms
Flame, Exclamation mark,

Environment
[1]

Signal Word Warning [1][2]

Hazard Statements

H226 (Flammable liquid and

vapor), H315 (Causes skin

irritation), H332 (Harmful if

inhaled), H411 (Toxic to

aquatic life with long lasting

effects)

[1][10]

Spectroscopic Information
The isotopic labeling of Chlorobenzene-d5 provides a distinct mass shift (M+5) compared to

its non-deuterated counterpart, which is fundamental for its use as an internal standard in mass

spectrometry.[1][3] In Nuclear Magnetic Resonance (NMR) spectroscopy, it can be used as a

deuterated solvent.[2] Studies have utilized ¹H NMR and ²H NMR spectra of Chlorobenzene-
d5 in liquid crystal solvents to determine the quadrupolar coupling constants and asymmetry

parameters for the deuterons.[1][3][11]

Key Applications and Experimental Protocols
Chlorobenzene-d5's primary applications stem from its isotopic purity and physical properties.

It serves as a crucial material in proteomics research, environmental analysis, and as a

synthetic intermediate.[2][4]

Use as an Internal Standard in GC/MS Analysis
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Chlorobenzene-d5 is frequently used as an internal standard for the analysis of high molecular

weight and low volatility compounds in thermal desorption/gas chromatography/mass

spectrometry (TD/GC/MS).[1][3][11]

Methodology:

Standard Preparation: A known concentration of Chlorobenzene-d5 is added to each

sample and calibration standard.

Sample Introduction: The sample is introduced into the GC system, where it is vaporized and

separated based on the components' boiling points and interactions with the stationary

phase.

Mass Spectrometry Detection: As the separated components elute from the GC column, they

enter the mass spectrometer, where they are ionized and fragmented. The mass-to-charge

ratio of the ions is measured.

Quantification: The signal intensity of the analyte is normalized to the signal intensity of the

Chlorobenzene-d5 internal standard. This ratio is then used to determine the concentration

of the analyte in the sample by comparing it to a calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b046527?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/176605
https://www.calpaclab.com/chlorobenzene-d5-99-atom-percent-d-1-gram-millipore-sigma/mil-176605-1g
https://www.scientificlabs.co.uk/product/solvents/176605-5G
https://www.benchchem.com/product/b046527?utm_src=pdf-body
https://www.benchchem.com/product/b046527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for GC/MS Analysis with Chlorobenzene-d5 Internal Standard

Sample Preparation

Instrumental Analysis

Data Processing

Analyte Sample
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Chlorobenzene-d5
(Internal Standard)

Gas Chromatography (GC)

Injection

Mass Spectrometry (MS)

Separation & Ionization

Quantification

Signal Intensity Measurement

Analyte Concentration

Click to download full resolution via product page

Caption: Workflow for using Chlorobenzene-d5 as an internal standard in GC/MS.
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Use as a Deuterated Solvent in NMR Spectroscopy
Deuterated solvents are essential in NMR spectroscopy to avoid interference from proton

signals of the solvent.[12] Chlorobenzene-d5 can be used in this capacity, particularly for

analytes that are soluble in it.[2][13]

Methodology:

Sample Preparation: The analyte of interest is dissolved in Chlorobenzene-d5.

NMR Analysis: The sample is placed in an NMR spectrometer. The absence of protons in the

solvent allows for a clear spectrum of the analyte.

Data Interpretation: The resulting spectrum is analyzed to determine the structure and

properties of the analyte.

Synthesis of Chlorobenzene-d5
One reported method for the synthesis of Chlorobenzene-d5 involves a platinum-on-carbon

catalyzed hydrogen-deuterium exchange reaction.[14]

Reaction Protocol:

Reactant Mixture: Chlorobenzene, deuterium water (D₂O), 10% platinum on carbon,

isopropanol, and cyclohexane are combined in a reaction flask.[14]

Inert Atmosphere: The air in the reaction system is replaced with an inert gas, such as argon.

[14]

Heating: The mixture is heated to 90 °C for 24 hours.[14]

Workup: After cooling, the catalyst is removed by filtration. Dichloromethane is added to

separate the organic and aqueous layers. The organic layer is collected and the solvent is

removed by rotary evaporation to yield the deuterated chlorobenzene product.[14]
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Synthesis of Chlorobenzene-d5

Chlorobenzene + D₂O
+ 10% Pt/C + Isopropanol

+ Cyclohexane

Heat to 90°C for 24h
under Argon

Filtration to remove Pt/C

Liquid-Liquid Extraction
with Dichloromethane

Rotary Evaporation

Chlorobenzene-d5

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Chlorobenzene-d5.

Safety and Handling
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Chlorobenzene-d5 is a flammable liquid and should be handled with appropriate safety

precautions.[1][7]

Handling: Ensure good ventilation and exhaustion at the workplace.[15] Keep away from

ignition sources and prevent the formation of aerosols.[7][15] Use personal protective

equipment, including safety goggles, chemical-resistant gloves, and respiratory protection if

necessary.[7][9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7][15]

Protect from electrostatic charges.[15]

Disposal: Dispose of contaminated material as hazardous waste according to local

regulations.[9][15] Do not allow it to enter sewers or surface water.[7][15]

Logical Relationships of Chlorobenzene-d5
The properties and applications of Chlorobenzene-d5 are interconnected, making it a versatile

chemical for various research applications.
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Properties and Applications of Chlorobenzene-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b046527?utm_src=pdf-body-img
https://www.benchchem.com/product/b046527?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. クロロベンゼン-d5 99 atom % D | Sigma-Aldrich [sigmaaldrich.com]

2. Chlorobenzene-dâ�� (D, 99%) - Cambridge Isotope Laboratories, DLM-263-5
[isotope.com]

3. calpaclab.com [calpaclab.com]

4. scbt.com [scbt.com]

5. Page loading... [guidechem.com]

6. CHLOROBENZENE-D5 | CymitQuimica [cymitquimica.com]

7. carlroth.com [carlroth.com]

8. CHLOROBENZENE-D5 CAS#: 3114-55-4 [amp.chemicalbook.com]

9. cdhfinechemical.com [cdhfinechemical.com]

10. carlroth.com [carlroth.com]

11. scientificlabs.co.uk [scientificlabs.co.uk]

12. Chlorobenzene D5, CAS No. 3114-55-4 | Deuterated Solvents | Deuterated Compounds
for NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals | Chemicals |
Carl ROTH - International [carlroth.com]

13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

14. CHLOROBENZENE-D5 synthesis - chemicalbook [chemicalbook.com]

15. agilent.com [agilent.com]

To cite this document: BenchChem. [physical and chemical properties of Chlorobenzene-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046527#physical-and-chemical-properties-of-
chlorobenzene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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